Cas no 97968-16-6 (2-Pentanone, 1-(4-methoxyphenyl)-)

2-Pentanone, 1-(4-methoxyphenyl)- structure
97968-16-6 structure
Product Name:2-Pentanone, 1-(4-methoxyphenyl)-
CAS No:97968-16-6
MF:C12H16O2
MW:192.254243850708
MDL:MFCD12782250
CID:1989616
PubChem ID:13415855
Update Time:2023-10-31

2-Pentanone, 1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 1-(4-methoxyphenyl)-
    • SCHEMBL8636964
    • 97968-16-6
    • 1-(4-Methoxyphenyl)pentan-2-one
    • N14178
    • 1-(4-Methoxyphenyl)-2-pentanone
    • CS-0363572
    • MDL: MFCD12782250
    • Inchi: 1S/C12H16O2/c1-3-4-11(13)9-10-5-7-12(14-2)8-6-10/h5-8H,3-4,9H2,1-2H3
    • InChI Key: TWWGBQSMFFPHME-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC(=CC=1)OC)CCC

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

2-Pentanone, 1-(4-methoxyphenyl)- Pricemore >>

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2-Pentanone, 1-(4-methoxyphenyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:97968-16-6)2-Pentanone, 1-(4-methoxyphenyl)-
Order Number:A1196147
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:29
Price ($):397.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:97968-16-6)2-Pentanone, 1-(4-methoxyphenyl)-
A1196147
Purity:99%
Quantity:1g
Price ($):397.0
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